![molecular formula C13H14N2O2S B2512554 N-methyl-4-((4-methylthiazol-2-yl)methoxy)benzamide CAS No. 1251564-12-1](/img/structure/B2512554.png)
N-methyl-4-((4-methylthiazol-2-yl)methoxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-methyl-4-((4-methylthiazol-2-yl)methoxy)benzamide, also known as MTT-NM-4, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a member of the benzamide family and has been shown to possess a range of biochemical and physiological effects. In
Scientific Research Applications
Supramolecular Gelators
Research on N-(thiazol-2-yl)benzamide derivatives, which share structural similarities with N-methyl-4-((4-methylthiazol-2-yl)methoxy)benzamide, has demonstrated their capacity as new series of supramolecular gelators. Specifically, these compounds have shown promising gelation behavior towards ethanol/water and methanol/water mixtures, highlighting their stability and low minimum gelator concentration. The gelation mechanism is driven by π-π interactions along with cyclic N–H⋯N and S⋯O interactions, showcasing the critical role of methyl functionality and multiple non-covalent interactions in their gelation/non-gelation behavior (Yadav & Ballabh, 2020).
Synthetic Utility and Applications
The Weinreb amide, closely related to this compound, has been identified as a valuable acylating agent in synthetic chemistry. Its utility spans various synthetic endeavors, from facilitating organolithium or organomagnesium reagent reactions to serving as a robust equivalent for an aldehyde group. This versatility underscores its growing importance in both academic and industrial pharmaceutical settings (Balasubramaniam & Aidhen, 2008).
Antimicrobial and Antioxidant Applications
Further research into this compound derivatives has revealed their potential antimicrobial and antioxidant properties. Novel synthetic approaches have yielded compounds with significant activity against various microorganisms, highlighting their potential as therapeutic agents. Additionally, some derivatives have been evaluated as antioxidant additives for lubricating oils, indicating their utility beyond pharmaceutical applications (Amer et al., 2011).
Neuroleptic Activity
Research into benzamides, including compounds structurally related to this compound, has demonstrated their potential as neuroleptics. These studies have found that certain structural modifications can significantly enhance their activity against apomorphine-induced stereotyped behavior in rats, suggesting their application in treating psychosis (Iwanami et al., 1981).
properties
IUPAC Name |
N-methyl-4-[(4-methyl-1,3-thiazol-2-yl)methoxy]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2S/c1-9-8-18-12(15-9)7-17-11-5-3-10(4-6-11)13(16)14-2/h3-6,8H,7H2,1-2H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQDFCZDLJGBIEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)COC2=CC=C(C=C2)C(=O)NC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.